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Compound of Interest

Compound Name:
4-Chloro-2-methyl-3-

nitrobenzotrifluoride

Cat. No.: B12083901

Get Quote

Part 1: Executive Summary & Strategic Importance
4-Chloro-2-methyl-3-nitrobenzotrifluoride (CAS: 18018-35-4 / 1408279-20-8) is a

specialized fluorinated intermediate critical to the structural integrity of modern HPPD-inhibiting

herbicides (e.g., benzoylpyrazoles) and next-generation PPO inhibitors.[1]

Its value lies in its unique substitution pattern: the trifluoromethyl (ngcontent-ng-

c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

) group at position 1 confers metabolic stability and lipophilicity, while the ortho-methyl and
para-chloro substituents provide essential steric bulk and electronic tuning required for binding
to the target enzyme (e.g., 4-hydroxyphenylpyruvate dioxygenase).

This guide details the synthesis, purification, and downstream application of this compound,

specifically focusing on its conversion to the key aniline precursor 3-Amino-4-chloro-2-

methylbenzotrifluoride (CAS: 175459-13-9), a gateway to high-value active ingredients.[1]

Part 2: Chemical Profile & Reactivity Analysis[1][2]
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Structural Properties
Property Specification

Chemical Name 4-Chloro-2-methyl-3-nitrobenzotrifluoride

CAS Number 18018-35-4

Molecular Formula

Molecular Weight 239.58 g/mol

Key Moiety
Highly substituted benzene ring

(Tetrasubstituted)

Physical State Pale yellow to orange liquid/low-melting solid

Solubility
Soluble in DCM, EtOAc, Toluene; Insoluble in

Water

Reactivity Logic
The synthesis and utilization of this compound are governed by the directing effects of its

substituents:

Nitration Regioselectivity: The precursor, 4-chloro-2-methylbenzotrifluoride, contains a

methyl group (activating, o,p-director), a chlorine (deactivating, o,p-director), and a

group (strongly deactivating, m-director).[1]

Challenge: All three groups direct incoming electrophiles to positions 3 and 5.

Outcome: Nitration typically yields a mixture of the 5-nitro (major, less sterically hindered)

and 3-nitro (minor, sterically crowded between Me and Cl) isomers.[1][2]

Critical Step: High-efficiency fractional distillation or crystallization is required to isolate the

desired 3-nitro isomer.[1][2]

Downstream Functionalization:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Bixlozone
https://pubchem.ncbi.nlm.nih.gov/compound/Bixlozone
https://www.smolecule.com/products/s14416515
https://pubchem.ncbi.nlm.nih.gov/compound/Bixlozone
https://www.smolecule.com/products/s14416515
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12083901?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nitro Reduction: The ngcontent-ng-c1989010908="" _nghost-ng-c2193002942=""

class="inline ng-star-inserted">

group at position 3 is readily reduced to an amine (

), creating a nucleophilic handle for coupling with pyrazoles or isoxazoles.

Methyl Oxidation: The methyl group at position 2 can be oxidized to a carboxylic acid

(ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-

inserted">

) or kept as a steric blocker depending on the target herbicide class.

Part 3: Experimental Protocols
Protocol A: Synthesis of 4-Chloro-2-methyl-3-
nitrobenzotrifluoride
Objective: Selective nitration of 4-chloro-2-methylbenzotrifluoride to enrich and isolate the 3-

nitro isomer.[1]

Reagents:

4-Chloro-2-methylbenzotrifluoride (Starting Material)[1][2]

Mixed Acid: Fuming Nitric Acid (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942=""

class="inline ng-star-inserted">

, >98%) and Sulfuric Acid (

, 98%)

Dichloromethane (DCM) for extraction[1][2]

Sodium Bicarbonate (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942=""

class="inline ng-star-inserted">

) for neutralization[1]

Workflow:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b12083901/docs?utm_src=pdf-body#application-note-4-chloro-2-methyl-3-nitrobenzotrifluoride-in-herbicide-synthesis
https://www.benchchem.com/product/b12083901/docs?utm_src=pdf-body#application-note-4-chloro-2-methyl-3-nitrobenzotrifluoride-in-herbicide-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Bixlozone
https://pubchem.ncbi.nlm.nih.gov/compound/Bixlozone
https://www.smolecule.com/products/s14416515
https://pubchem.ncbi.nlm.nih.gov/compound/Bixlozone
https://www.smolecule.com/products/s14416515
https://pubchem.ncbi.nlm.nih.gov/compound/Bixlozone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12083901?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation: In a jacketed glass reactor, charge 4-chloro-2-methylbenzotrifluoride (1.0 eq).

Cool to 0°C.[1][2]

Nitration: Slowly add a pre-cooled mixture of ngcontent-ng-c1989010908="" _nghost-ng-

c2193002942="" class="inline ng-star-inserted">

(2.5 eq) and fuming

(1.2 eq) dropwise over 2 hours. Maintain internal temperature <10°C to minimize dinitro-
byproduct formation.[1]

Mechanism Note: Low temperature favors kinetic control, but the thermodynamic 5-nitro

product is still dominant.[1]

Reaction: Allow the mixture to warm to 25°C and stir for 4–6 hours. Monitor by GC/HPLC.

Quench: Pour the reaction mixture onto crushed ice (5x volume). Extract with DCM (3x).[1]

[2]

Work-up: Wash the organic phase with saturated

until pH is neutral, then with brine. Dry over

and concentrate.

Isomer Separation (CRITICAL):

The crude oil contains ~70-80% 5-nitro isomer and ~20-30% 3-nitro isomer.[1]

Method: Perform fractional vacuum distillation.[1][2] The 3-nitro isomer typically has a

slightly lower boiling point due to the "ortho effect" (steric crowding preventing planar

conjugation).[1][2]

Alternative: If solid, use fractional crystallization from hexane/isopropanol.[1][2]

Protocol B: Reduction to 3-Amino-4-chloro-2-
methylbenzotrifluoride
Objective: Convert the nitro intermediate into the aniline building block (CAS 175459-13-9).[1]
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Reagents:

4-Chloro-2-methyl-3-nitrobenzotrifluoride (Purified)[1][2]

Iron powder (Fe) or Hydrogen (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942=""

class="inline ng-star-inserted">

) with Pd/C catalyst[1]

Acetic acid (AcOH) or Ethanol/Water solvent[1][2]

Step-by-Step (Iron Reduction Method):

Charge: Suspend purified nitro compound (1.0 eq) and Iron powder (3.0 eq) in 50% aqueous

Ethanol.

Catalysis: Add catalytic concentrated HCl (0.1 eq) or AcOH (2.0 eq).

Reflux: Heat to reflux (80°C) for 2 hours. The yellow nitro compound will dissolve and the

solution will darken.[2]

Filtration: Cool to room temperature. Filter through a Celite pad to remove iron oxides.[1][2]

Isolation: Adjust pH to >9 with NaOH. Extract the free aniline into Ethyl Acetate.[1][2]

Yield: Evaporate solvent to yield 3-amino-4-chloro-2-methylbenzotrifluoride as a brown

oil/solid. Purity >95% is expected.

Part 4: Downstream Application (Herbicide
Synthesis)[1][2]
The aniline derivative (CAS 175459-13-9) is the primary scaffold for Benzoylpyrazole

Herbicides (e.g., analogs of Topramezone or Pyrasulfotole).[1][2]

Synthetic Pathway Visualization
The following diagram illustrates the transformation from the raw benzotrifluoride to the active

herbicide scaffold.[2]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b12083901/docs?utm_src=pdf-body#application-note-4-chloro-2-methyl-3-nitrobenzotrifluoride-in-herbicide-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Bixlozone
https://www.smolecule.com/products/s14416515
https://pubchem.ncbi.nlm.nih.gov/compound/Bixlozone
https://pubchem.ncbi.nlm.nih.gov/compound/Bixlozone
https://www.smolecule.com/products/s14416515
https://www.smolecule.com/products/s14416515
https://pubchem.ncbi.nlm.nih.gov/compound/Bixlozone
https://www.smolecule.com/products/s14416515
https://pubchem.ncbi.nlm.nih.gov/compound/Bixlozone
https://www.smolecule.com/products/s14416515
https://pubchem.ncbi.nlm.nih.gov/compound/Bixlozone
https://www.smolecule.com/products/s14416515
https://www.smolecule.com/products/s14416515
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12083901?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-Chloro-2-methyl-
benzotrifluoride

Nitration
(HNO3/H2SO4)

Isomer Mixture
(3-NO2 vs 5-NO2)

Fractional Distillation
(Isolation of 3-NO2)

Separation
4-Chloro-2-methyl-

3-nitrobenzotrifluoride
(CAS: 18018-35-4)

Reduction
(Fe/AcOH or H2/Pd)

3-Amino-4-chloro-
2-methylbenzotrifluoride

(CAS: 175459-13-9)
Sandmeyer / Coupling Benzoylpyrazole Herbicide

(HPPD Inhibitor Scaffold)

Click to download full resolution via product page

Caption: Synthetic workflow from precursor nitration to the final HPPD inhibitor active

ingredient.

Application Logic:
HPPD Inhibition: The 2-methyl-4-chloro-3-(heterocycle-carbonyl) motif mimics the structure

of the enzyme's natural substrate (hydroxyphenylpyruvate).[1][2]

Role of Substituents:

2-Methyl: Provides steric lock, forcing the carbonyl group out of plane to fit the enzyme

pocket.

4-Chloro: Enhances lipophilicity and fills a hydrophobic pocket in the enzyme.[1][2]

1-CF3: Prevents metabolic degradation of the aromatic ring.[1][2]

Part 5: Safety & Handling Protocols
Warning: This synthesis involves energetic nitro compounds and potential HF generation.[1][2]

[3]

Thermal Stability: Nitrobenzotrifluorides are potentially explosive if heated to dryness or

subjected to adiabatic shock.[1][2]

Protocol: Never distill the nitro intermediate to dryness.[1][2] Use a high-boiling chaser

solvent.[1][2]

HF Generation: During the reaction or waste treatment, hydrolysis of the ngcontent-ng-

c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">
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group is rare but possible under strongly alkaline conditions at high temperatures.

Protocol: Avoid prolonged exposure to hot caustic soda.[1][2] Use borosilicate glass;

inspect for etching.[1][2]

Personal Protective Equipment (PPE):

Full-face respirator with organic vapor/acid gas cartridges.[1][2]

Nitrile + Laminate gloves (double gloving recommended for nitro-aromatics).[1][2]

Flame-retardant lab coat.[1][2]

Part 6: References
Merck Patent GmbH. (2004).[1][2] Benzoyl derivatives as herbicides.[1][2][4][5][6]

WO2004019941A1.[1][2] (Describes the use of CAS 175459-13-9 as a key intermediate).

Link

GuideChem. (2025).[1][2] Chemical Properties and Suppliers of 3-Amino-4-chloro-2-

methylbenzotrifluoride (CAS 175459-13-9).[1]Link[1][2]

ChemicalBook. (2025).[1][2] Synthesis and Reactivity of Nitrobenzotrifluoride Isomers.Link[1]

[2]

PubChem. (2025).[1][2] Compound Summary: 4-Chloro-2-methyl-3-nitrobenzotrifluoride.

[1][7][8]Link[1][2]

KingAgroot. (2020).[1][2] Development of Novel HPPD Inhibitors: Cypyrafluone and

Bipyrazone.[1][2] (Context on similar benzoylpyrazole chemistry). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: 4-Chloro-2-methyl-3-
nitrobenzotrifluoride in Herbicide Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Bixlozone
https://www.smolecule.com/products/s14416515
https://pmc.ncbi.nlm.nih.gov/articles/PMC9117154/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9117154/
http://www.bcpcpesticidecompendium.org/class_herbicides.html
https://pubmed.ncbi.nlm.nih.gov/32218463/
https://pubmed.ncbi.nlm.nih.gov/32218463/
https://www.echemi.com/cms/1644543.html
https://www.chemicalbook.com/synthesis/4-chloro-3-nitrobenzotrifluoride.htm
https://www.chemicalbook.com/synthesis/4-chloro-3-nitrobenzotrifluoride.htm
https://www.benchchem.com/product/b12083901/docs#application-note-4-chloro-2-methyl-3-nitrobenzotrifluoride-in-herbicide-synthesis
https://www.benchchem.com/product/b12083901/docs#application-note-4-chloro-2-methyl-3-nitrobenzotrifluoride-in-herbicide-synthesis
https://www.benchchem.com/product/b12083901/docs#application-note-4-chloro-2-methyl-3-nitrobenzotrifluoride-in-herbicide-synthesis
https://www.benchchem.com/product/b12083901/docs#application-note-4-chloro-2-methyl-3-nitrobenzotrifluoride-in-herbicide-synthesis
https://www.benchchem.com/product/b12083901?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12083901?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12083901?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

